Cas no 1252360-04-5 (N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide
• CAS No: 1252360-04-5
• MF: C₁₄H₁₃FN₄O
• MW: 272.277625799179
• CID: 6271498
• PubChem ID: 51103109
• Update Time: 2025-06-15

N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide
• AKOS034759055
• EN300-26687276
• N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethylpyrazole-4-carboxamide
• 1252360-04-5
• Z979003132

• Inchi： 1S/C14H13FN4O/c1-9-13(14(20)17-8-7-16)10(2)19(18-9)12-5-3-11(15)4-6-12/h3-6H,8H2,1-2H3,(H,17,20)
• InChI Key： QYSLRHRDULOYCY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=C(C(NCC#N)=O)C(C)=N1

Computed Properties

• Exact Mass: 272.10733921g/mol
• Monoisotopic Mass: 272.10733921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.7Ų

Additional information on N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide

Introduction to N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide (CAS No. 1252360-04-5)

N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide, identified by its Chemical Abstracts Service number CAS No. 1252360-04-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of a 4-fluorophenyl group and a cyanomethyl side chain introduces unique electronic and steric properties, making it a promising candidate for further investigation in synthetic chemistry and pharmacological applications.

The pyrazole core is a versatile scaffold that has been extensively studied due to its ability to modulate various biological pathways. Its five-membered ring contains two nitrogen atoms, which can engage in hydrogen bonding and interact with biological targets such as enzymes and receptors. In particular, the 3,5-dimethyl substitution pattern enhances the stability of the ring system while allowing for selective functionalization at other positions. This structural motif has been exploited in the design of numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents.

The 4-fluorophenyl group is a key feature that influences the electronic properties of the molecule. Fluoro substitution is known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. In drug discovery, fluorine atoms are frequently incorporated to improve the bioavailability and efficacy of therapeutic agents. The combination of a 4-fluorophenyl group with a pyrazole core suggests potential applications in targeting neurological disorders, where fluorinated compounds have shown promise due to their ability to cross the blood-brain barrier.

The cyanomethyl side chain introduces a polar moiety that can interact with biological targets through hydrogen bonding or electrostatic interactions. This functional group has been explored in various pharmaceutical contexts, often serving as a linker or an intermediate for further derivatization. The cyanomethyl group can also participate in Michael addition reactions, which are valuable in constructing more complex molecular architectures. Such reactivity makes N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have enabled the rapid screening of novel compounds like this one for potential biological activity. Molecular docking studies have been used to predict how this molecule might interact with specific proteins or enzymes involved in disease pathways. For instance, virtual screening has suggested that derivatives of this compound could target enzymes implicated in cancer metabolism or inflammatory responses. These computational approaches are complemented by experimental validation, where synthesis and biological testing confirm the predicted activities.

In the realm of medicinal biology, there is growing interest in developing small-molecule inhibitors that modulate protein-protein interactions (PPIs). Pyrazole-based compounds have emerged as effective tools for disrupting PPIs due to their ability to fit into hydrophobic pockets or bind to specific residues on target proteins. The unique structural features of N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide, including its rigid pyrazole core and fluorinated aromatic ring, make it an attractive candidate for designing PPI modulators.

Another area of interest is the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Pyrazole derivatives have shown promise as kinase inhibitors due to their ability to bind to ATP-binding pockets on kinases. The cyanomethyl group can serve as an anchor point for designing molecules that specifically target certain kinases while minimizing off-target effects. This specificity is crucial for improving therapeutic outcomes and reducing side effects associated with kinase inhibition.

The synthesis of N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include condensation reactions to form the pyrazole ring, followed by functionalization at the 1-position with a 4-fluorophenyl group and at the 4-position with a cyanomethyl moiety. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

Green chemistry principles have also been applied to optimize the synthesis of this compound. For example, solvent-free reactions or use of biodegradable solvents have been explored to minimize environmental impact. Additionally, catalytic systems that promote selectivity without generating toxic byproducts have been developed. These approaches align with global efforts to make pharmaceutical synthesis more sustainable while maintaining high standards of quality and efficiency.

The pharmacokinetic properties of N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide are being actively studied to assess its potential as a drug candidate. Factors such as solubility, permeability, metabolic stability, and binding affinity are critical determinants of its bioavailability and therapeutic efficacy. Computational models predict favorable pharmacokinetic profiles based on its molecular structure, suggesting that it may exhibit good oral bioavailability and reduced clearance rates.

In conclusion,N-(cyanomethyl)-1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxamide (CAS No. 1252360-04-5) represents an exciting opportunity for further research in pharmaceutical chemistry and medicinal biology. Its unique structural features offer potential applications across multiple therapeutic areas, including oncology, inflammation management, and neurological disorders. With continued investigation into its synthesis, biological activity, and pharmacokinetics, this compound holds promise as a valuable tool for developing novel therapeutic agents.